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Compound of Interest

Compound Name: (+)-beta-Irone

Cat. No.: B12758600

Introduction

(+)-B-Irone is a valuable terpenoid ketone and a key contributor to the characteristic powdery,
floral, and woody scent of orris root oil, derived from the rhizomes of various Iris species.[1][2]
Although it is a minor component in natural orris oil, its unique and powerful aroma makes it a
sought-after ingredient in high-end perfumery.[1] The lengthy and costly process of natural
extraction has driven the development of various synthetic routes to produce (-irone for the
fragrance industry.[1][3] These application notes provide a comprehensive overview of the use
of (+)-B-irone in fragrance chemistry, including its olfactory properties, synthesis, and analytical

protocols.

Olfactory Profile

The olfactory profile of B-irone is complex and significantly influenced by its stereochemistry.

The racemic mixture, (£)-B-irone, possesses a multifaceted aroma with a strong, transparent,
fruity-green top note, a rich violet floral heart, and a clear, powerful, and long-lasting powdery
and woody base.[1][2] The distinct scent profiles of the individual enantiomers have also been

characterized.

Table 1: Olfactory Profile of B-lIrone Enantiomers
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Enantiomer Odor Description Reference

Described as having a -

ionone-type odor with warm
(+)-B-Irone floral-woody tones and green, [4]

anisic aspects. It is considered

a long-lasting dry-down note.

Characterized by a woody and

sweet honey-like scent with

floral, ionone-type facets and a
(-)-B-Irone ) ] [4]

fruity tonality. It can also have

an unpleasant smoky

character.

Applications in Fragrance Compositions

Due to its potent and elegant aroma, [3-irone is utilized in fine fragrances to impart powdery,
violet, and woody notes. It can add depth and sophistication to floral bouquets and is often
used to create a "retro" or classic feel in perfumes.[5] Its substantivity makes it a valuable
component in the dry-down of a fragrance, contributing to its longevity on the skin.[6] The
recommended usage level for beta-irone in a fragrance concentrate is up to 2.0%.[7]

Physicochemical Properties

A summary of the key physicochemical properties of B-irone is provided below.

Table 2: Physicochemical Properties of 3-Irone
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Property Value Reference(s)
Molecular Formula C14H220 [6]1[8]
Molecular Weight 206.33 g/mol [819]
Appearance Pale yellow clear liquid [6]

Specific Gravity 0.92400 to 0.93600 @ 25.00 671

°C

Refractive Index

1.49300 to 1.50400 @ 20.00
°C

[6]7]

Boiling Point

293.00 to 295.00 °C @ 760.00

mm Hg

[6]

Flash Point

260.00 °F (126.67 °C)

[6]7]

Vapor Pressure

0.002000 mmHg @ 25.00 °C

(estimated)

[6]

Solubility

Soluble in alcohol; sparingly
soluble in water (2.98 mg/L @
25 °C, estimated)

[6]

Natural Occurrence

B-lrone is found as a minor constituent of the irone isomers in the essential oil extracted from

the rhizomes of Iris species, commonly known as orris root. The composition of irones can vary

significantly depending on the Iris species.

Table 3: Concentration of Irones in Selected Iris Species Essential Oils

© 2025 BenchChem. All rights reserved. 3/13

Tech Support


https://flavscents.com/library/material/364414af1de/a
https://pubchem.ncbi.nlm.nih.gov/compound/beta-Irone
https://pubchem.ncbi.nlm.nih.gov/compound/beta-Irone
https://www.scentree.co/en/Alpha-irone.html
https://flavscents.com/library/material/364414af1de/a
https://flavscents.com/library/material/364414af1de/a
https://www.thegoodscentscompany.com/data/rw1021631.html
https://flavscents.com/library/material/364414af1de/a
https://www.thegoodscentscompany.com/data/rw1021631.html
https://flavscents.com/library/material/364414af1de/a
https://flavscents.com/library/material/364414af1de/a
https://www.thegoodscentscompany.com/data/rw1021631.html
https://flavscents.com/library/material/364414af1de/a
https://flavscents.com/library/material/364414af1de/a
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12758600?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Iris Species a-lrone (%) y-Irone (%) B-lrone (%) Reference(s)

I. pseudopallida 24.70 (cis-0-

. - - [10]
(EO by HD) irone)
I. graminea 1.00 (trans-2,6-y-
2.71 _ - [11][12]
(leaves) irone)
. pallida
_ 2.85 - - [13][14]
(rhizomes)
31.6
) (predominantly )
Enzymatic 49.8 ((+)-cis-y-
dextrorotatory ]
Method (l. o irone), 0.6 ((-)- Traces [15][16]
) cis-a-irone), 4.0 ]
pallida) trans-y-irone)

((+)-trans-a-

irone)

Note: The table highlights the predominant irone isomers found in different studies. The
absence of a value for B-irone indicates it was not a major reported component in those
analyses.

Experimental Protocols
Protocol 1: Synthesis of (¥)-B-lrone

This protocol is based on the gram-scale synthesis of (£)-B-irone from 3-methylcyclohexanone.

[1]

Objective: To synthesize (+)-B-irone for olfactory evaluation and use in fragrance compositions.
Materials:

e 3-methylcyclohexanone

e Sodium hydride (NaH)

e Dimethyl carbonate
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e Potassium hydroxide (KOH)

e Methanol (MeOH)

o Methyl iodide (CHsl)

e Acetone

e Sodium methoxide (NaOMe)

» y-Butyrolactone

e Sodium bis(trimethylsilyl)amide (NaHMDS)

e (E)-But-2-enal (Crotonaldehyde)

 Diethyl ether

e Saturated aqueous ammonium chloride (NH4Cl)

o Saturated aqueous sodium chloride (brine)

e Anhydrous magnesium sulfate (MgSQOa)

 Silica gel for column chromatography

e Hexane

o Ethyl acetate

Procedure:

e Synthesis of 2,2,3-trimethylcyclohexanone:

o Follow established literature procedures to synthesize 2,2,3-trimethylcyclohexanone from

3-methylcyclohexanone. This multi-step process typically involves methylation and other

transformations.

» Synthesis of y-methylcyclocitral:
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o Convert 2,2,3-trimethylcyclohexanone to y-methylcyclocitral through a formylation reaction
followed by cyclization.

 Aldol Condensation to form [3-Irone:
o Dissolve y-methylcyclocitral in an appropriate solvent.

o Add a base such as sodium bis(trimethylsilyllamide (NaHMDS) to the solution at a
controlled temperature.

o Slowly add (E)-but-2-enal to the reaction mixture.

o Allow the reaction to proceed until completion, monitoring by Thin Layer Chromatography
(TLC).

o Quench the reaction with saturated aqueous NHa4Cl.

o Extract the product with diethyl ether.

o Wash the organic layer with water and brine, then dry over anhydrous MgSOa.

o Concentrate the solution under reduced pressure to obtain the crude product.
 Purification:

o Purify the crude B-irone using silica gel column chromatography with a hexane/ethyl
acetate gradient.

o Further purification can be achieved by distillation under reduced pressure to obtain (£)-B-
irone with a purity of >96%.[1]

Expected Outcome: (£)-B-lrone as a pale yellow oil with the characteristic powdery, violet, and
woody aroma.

Protocol 2: Olfactory Evaluation of B-lrone

This protocol describes a standard method for the sensory evaluation of fragrance materials.[1]

Objective: To characterize the olfactory properties of synthesized (z)-f3-irone.
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Materials:

e Synthesized (z)-f-irone (purity >96%)

o Ethanol (99.5%, fragrance grade)

o Smelling blotters (perfume test strips)

o Reference fragrance materials (e.g., natural orris absolute)
» Panel of trained evaluators

Procedure:

e Sample Preparation:

o Prepare solutions of (x)-B-irone in ethanol at various concentrations (e.g., 1%, 0.1%,
0.01%).

o Prepare a solution of the reference material (e.g., orris absolute) at a comparable
concentration.

o Evaluation:

o

Dip a smelling blotter into the prepared solution, ensuring a consistent amount of liquid is
absorbed.

o Allow the solvent to evaporate for a few seconds.
o Present the blotter to the panel of evaluators.

o Instruct the evaluators to describe the scent profile at different time points (top note, heart
note, base note) over several hours or days.

o Record the descriptors used by the evaluators, such as "powdery," "violet," "woody,"

"fruity,” etc.
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o The intensity of the scent can be rated on a numerical scale (e.g., 0 to 5, with 5 being the
highest).[1]

o Data Analysis:

o Compile the descriptions and intensity ratings from the evaluators.

o Compare the olfactory profile of the synthesized (z)-p-irone to the reference material.

Protocol 3: Analysis of Irones by Gas Chromatography-
Mass Spectrometry (GC-MS)

This protocol outlines a general method for the qualitative and quantitative analysis of irones in
essential oils or synthetic mixtures.[10][11][12]

Objective: To identify and quantify B-irone and other irone isomers in a sample.

Materials:

Sample containing irones (e.g., essential oil, synthetic mixture)

Solvent (e.g., n-hexane)

Anhydrous sodium sulfate

GC-MS system equipped with a suitable capillary column (e.g., DB-5 or equivalent)

Helium carrier gas

Procedure:

e Sample Preparation:

o Dilute the sample in the chosen solvent.

o If analyzing an essential oil obtained by hydrodistillation or steam distillation, dry the oil
over anhydrous sodium sulfate before dilution.[11][12]

e GC-MS Analysis:
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o Injection: Inject a small volume (e.g., 1-2 pL) of the prepared sample into the GC injector
in split mode.

o GC Conditions:
» [njector Temperature: 250 °C

= Oven Temperature Program: Start at 50 °C (hold for 3 min), then ramp up to 320 °C at a
rate of 4 °C/min.[11][12]

» Carrier Gas: Helium at a constant flow rate (e.g., 1.2 mL/min).[11][12]
o MS Conditions:
» |onization Mode: Electron Impact (El) at 70 eV.

» Mass Range: Scan from m/z 40 to 550.

o Data Analysis:

o Identify the components by comparing their mass spectra with reference spectra in a mass
spectral library (e.g., NIST, Wiley).

o Confirm identifications by comparing retention indices with literature values.

o Quantify the relative percentage of each component by peak area normalization.

Visualizations

Analysis & Application
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Click to download full resolution via product page

Caption: Workflow for the synthesis, purification, and analysis of (z)-3-Irone.
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Caption: Positional isomers of Irone based on the double bond location in the ring.
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Caption: Generalized olfactory signal transduction pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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